Cas no 1895032-76-4 (3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde)

• Product Name: 3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde
• CAS No: 1895032-76-4
• MF: C₁₅H₁₃FO₃
• MW: 260.26
• CID: 5079873
• Update Time: 2025-07-23

3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde

• Inchi： 1S/C15H13FO3/c1-18-13-7-8-14(15(16)12(13)9-17)19-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： MMZONMVDOQIGPR-UHFFFAOYSA-N
• SMILES： O(C1C=CC(OC)=C(C=O)C=1F)CC1C=CC=CC=1

Additional information on 3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde

Research Brief on 3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde (CAS: 1895032-76-4) and Its Applications in Chemical Biology and Pharmaceutical Research

3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde (CAS: 1895032-76-4) is a fluorinated benzaldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutics and bioactive probes. Its unique structural features, including the benzyloxy and methoxy substituents, along with the strategically placed fluorine atom, make it a valuable building block for drug discovery and medicinal chemistry applications.

Recent studies have highlighted the role of 3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde in the synthesis of kinase inhibitors and other small-molecule modulators of biological targets. The fluorine atom at the 2-position enhances the compound's metabolic stability and influences its electronic properties, which can be crucial for optimizing drug-receptor interactions. Researchers have successfully incorporated this intermediate into the development of potential anticancer agents, where its structural motifs contribute to improved target selectivity and pharmacokinetic profiles.

In synthetic methodology development, 1895032-76-4 has been employed in palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing biaryl ether scaffolds through innovative coupling strategies. The research team reported excellent yields and selectivity when using this aldehyde precursor, attributing its success to the electron-withdrawing effects of the fluorine atom and the steric guidance provided by the methoxy group.

The compound's potential extends beyond small-molecule therapeutics. Recent investigations have explored its use in the development of fluorescent probes and chemical biology tools. The benzaldehyde moiety serves as an effective conjugation point for various reporter groups, while the fluorine atom provides a handle for ¹⁹F-NMR applications. This dual functionality makes 3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde particularly valuable for studying protein-ligand interactions and cellular processes.

Ongoing research continues to uncover new applications for this chemical building block. Current studies focus on its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and other targeted protein degradation platforms. The compound's structural features appear well-suited for linker development in these bifunctional molecules, offering both stability and appropriate spacing between warhead and E3 ligase binder components. Preliminary results suggest that derivatives of 1895032-76-4 may help address current challenges in PROTAC design, particularly regarding cell permeability and pharmacokinetic optimization.

As research progresses, 3-(Benzyloxy)-2-fluoro-6-methoxybenzaldehyde maintains its position as an important tool in medicinal chemistry. Its combination of synthetic versatility and favorable physicochemical properties ensures continued relevance in drug discovery programs. Future directions may include expanded applications in fragment-based drug discovery and the development of covalent inhibitors, where its reactive aldehyde group could be strategically employed for selective target engagement.